Cas no 80676-54-6 (Pyrimidine,1,4,5,6-tetrahydro-2-(1-methylpropyl)-)

• Product Name: Pyrimidine,1,4,5,6-tetrahydro-2-(1-methylpropyl)-
• CAS No: 80676-54-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 731334
• PubChem ID: 339768
• Update Time: 2025-04-19

Pyrimidine,1,4,5,6-tetrahydro-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,1,4,5,6-tetrahydro-2-(1-methylpropyl)-
• 2-butan-2-yl-1,4,5,6-tetrahydropyrimidine
• AKOS006356727
• NSC-367611
• NSC367611
• DTXSID00320992
• 80676-54-6

• Inchi： 1S/C8H16N2/c1-3-7(2)8-9-5-4-6-10-8/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： QXGVHVNNHKSENL-UHFFFAOYSA-N
• SMILES： N1CCCN=C1C(C)CC

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines